Cas no 648943-88-8 (L-Valine,L-isoleucyl-L-prolyl-L-isoleucyl-L-valyl-L-alanyl-L-isoleucyl-L-valyl-L-alanyl-L-leucyl-)

• Product Name: L-Valine,L-isoleucyl-L-prolyl-L-isoleucyl-L-valyl-L-alanyl-L-isoleucyl-L-valyl-L-alanyl-L-leucyl-
• CAS No: 648943-88-8
• MF: C₅₀H₉₀N₁₀O₁₁
• MW: 1007.31001329422
• CID: 411821
• Update Time: 2024-01-29

L-Valine,L-isoleucyl-L-prolyl-L-isoleucyl-L-valyl-L-alanyl-L-isoleucyl-L-valyl-L-alanyl-L-leucyl- Chemical and Physical Properties

Names and Identifiers

• L-Valine,L-isoleucyl-L-prolyl-L-isoleucyl-L-valyl-L-alanyl-L-isoleucyl-L-valyl-L-alanyl-L-leucyl-
• L-Valine, L-isoleucyl-L-prolyl-L-isoleucyl-L-valyl-L-alanyl-L-isoleucyl-L-valyl-L-alanyl-L-leucyl-

• Inchi： 1S/C50H90N10O11/c1-17-28(12)35(51)49(69)60-22-20-21-34(60)44(64)59-40(30(14)19-3)48(68)56-37(26(8)9)46(66)53-32(16)42(62)58-39(29(13)18-2)47(67)55-36(25(6)7)45(65)52-31(15)41(61)54-33(23-24(4)5)43(63)57-38(27(10)11)50(70)71/h24-40H,17-23,51H2,1-16H3,(H,52,65)(H,53,66)(H,54,61)(H,55,67)(H,56,68)(H,57,63)(H,58,62)(H,59,64)(H,70,71)/t28-,29-,30-,31-,32-,33-,34-,35-,36-,37-,38-,39-,40-/m0/s1
• InChI Key： ROIZQNCRPXXKGF-HQMXPTEPSA-N
• SMILES： C(O)(=O)[C@H](C(C)C)NC(=O)[C@H](CC(C)C)NC(=O)[C@H](C)NC(=O)[C@H](C(C)C)NC(=O)[C@H]([C@@H](C)CC)NC(=O)[C@H](C)NC(=O)[C@H](C(C)C)NC(=O)[C@H]([C@@H](C)CC)NC(=O)[C@@H]1CCCN1C(=O)[C@H]([C@@H](C)CC)N

Computed Properties

• Exact Mass: 1006.6796

Experimental Properties

• Density: 1.131±0.06 g/cm3(Predicted)
• Boiling Point: 1253.2±65.0 °C(Predicted)
• PSA: 316.43
• pka: 3.37±0.10(Predicted)